Cas no 166740-66-5 (Morpholine,4-[(3-isocyanatophenyl)methyl]-)

• Product Name: Morpholine,4-[(3-isocyanatophenyl)methyl]-
• CAS No: 166740-66-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD27951972
• CID: 110793
• PubChem ID: 7537522
• Update Time: 2025-04-18

Morpholine,4-[(3-isocyanatophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[(3-isocyanatophenyl)methyl]-
• 4-(3-Isocyanatobenzyl)morpholine
• 4-[(3-isocyanatophenyl)methyl]morpholine
• 4-(3-Isocyanatobenzyl)Morpholine dihydrochloride
• FT-0703033
• W-205956
• DTXSID90428734
• SCHEMBL61747
• 166740-66-5
• 4-(3-Isocyanatobenzyl)Morpholine dihydrochloride, 95%

• MDL： MFCD27951972
• Inchi： 1S/C12H14N2O2/c15-10-13-12-3-1-2-11(8-12)9-14-4-6-16-7-5-14/h1-3,8H,4-7,9H2
• InChI Key： XJXYHQOMLIRLFC-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C=2)N=C=O)CC1

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Boiling Point: 130 °C
• PSA: 41.90000
• LogP: 1.42400

Morpholine,4-[(3-isocyanatophenyl)methyl]- Security Information

• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26-36/37/39